Cas no 899430-03-6 (gymnoside III)

• Product Name: gymnoside III
• CAS No: 899430-03-6
• Molecular Formula: C₄₂H₅₈O₂₃
• Molecular Weight: 930.896135807037
• CID: 2017775
• PubChem ID: 73015372

gymnoside III Properties

Names and Identifiers

• gymnoside III
• bis[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl] (2R)-2-[(2S,3R,4S,5S,6R)-6-(acetyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-2-(2-methylpropyl)butanedioate
• HY-N7673
• AKOS040760439
• 899430-03-6
• CS-0135177
• CHEMBL4853629

• InChIKey： MHVQDAOKYCPBQU-PCBDRJNGSA-N
• Inchi： 1S/C42H58O23/c1-19(2)12-42(65-40-37(55)34(52)31(49)27(64-40)18-57-20(3)45,41(56)59-17-22-6-10-24(11-7-22)61-39-36(54)33(51)30(48)26(15-44)63-39)13-28(46)58-16-21-4-8-23(9-5-21)60-38-35(53)32(50)29(47)25(14-43)62-38/h4-11,19,25-27,29-40,43-44,47-55H,12-18H2,1-3H3/t25-,26-,27-,29-,30-,31-,32+,33+,34+,35-,36-,37-,38-,39-,40+,42-/m1/s1
• SMILES： [C@@](CC(C)C)(CC(=O)OCC1C=CC(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)=CC=1)(C(=O)OCC1C=CC(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)=CC=1)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(=O)C)O1

Computed Properties

• Exact Mass: 930.33688809 g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 22
• Monoisotopic Mass: 930.33688809 g/mol
• Heavy Atom Count: 65
• Complexity: 1490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 357Ų
• Molecular Weight: 930.9

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides